3-Benzyl-5-(1-(2-chloro-6-fluorobenzyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate

• IUPAC Name: 3-benzyl-5-[1-[(2-chloro-6-fluorophenyl)methyl]azetidin-3-yl]-1,2,4-oxadiazole;oxalic acid
• InChI: InChI=1S/C19H17ClFN3O.C2H2O4/c20-16-7-4-8-17(21)15(16)12-24-10-14(11-24)19-22-18(23-25-19)9-13-5-2-1-3-6-13;3-1(4)2(5)6/h1-8,14H,9-12H2;(H,3,4)(H,5,6)
• InChI Key: UXBWVTFMFFIUDE-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=C(C=CC=C2Cl)F)C3=NC(=NO3)CC4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C21H19ClFN3O5
• Molecular Weight: 447.8 g/mol

Description

3-Benzyl-5-(1-(2-chloro-6-fluorobenzyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry.

Scientific Research Applications

Alpha-Glucosidase Inhibitory, Antimicrobial, and Antioxidant Activities

Research on related compounds has demonstrated their potential in inhibiting α-glucosidase, a key enzyme in carbohydrate digestion, suggesting possible applications in diabetes management. Additionally, these compounds have shown antimicrobial and antioxidant properties, indicating their usefulness in infection control and oxidative stress reduction Menteşe, Ülker, & Kahveci, 2015.

Pharmacological Properties

Compounds with similar structural features have been evaluated for various pharmacological properties, including anti-inflammatory, analgesic, CNS depressant, and skeletal muscle relaxant activities. This highlights the potential for these compounds in therapeutic applications across different medical conditions Gurupadayya, Gopal, Padmashali, & Manohara, 2008.

Pesticidal Activities

In the agricultural sector, some oxadiazole derivatives have shown promise as pesticides, with insecticidal and fungicidal activities against various pests and fungi. This suggests the potential use of 3-Benzyl-5-(1-(2-chloro-6-fluorobenzyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate in crop protection Liu, Wen, Cheng, Xu, & Wu, 2021.

Antimicrobial Screening

Similar oxadiazole compounds have been screened for antimicrobial activities against various bacterial and fungal strains. Their effectiveness in inhibiting the growth of these microbes points towards their potential application in treating infections Desai & Dodiya, 2014.

Inhibitory Activity on Xanthine Oxidase

Oxadiazoles have been studied for their ability to inhibit xanthine oxidase, an enzyme involved in purine metabolism. This could have implications in the treatment of gout or other conditions associated with excessive uric acid production Qi, You, Wang, & Zhang, 2015.

Potential Anticancer Agents

Research on analogs of oxadiazole has shown their potential as anticancer agents, indicating the possible use of 3-Benzyl-5-(1-(2-chloro-6-fluorobenzyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate in cancer therapy Penthala, Reddy Yerramreddy, & Crooks, 2011.

Anti-HIV Agents

Derivatives of oxadiazole have shown efficacy as anti-HIV agents, suggesting the potential for 3-Benzyl-5-(1-(2-chloro-6-fluorobenzyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate in HIV treatment Parizadeh, Alipour, Soleymani, Zabihollahi, Aghasadeghi, Hajimahdi, & Zarghi, 2018.